Cas no 747-90-0 (Cholesta-3,5-diene)

• Product Name: Cholesta-3,5-diene
• CAS No: 747-90-0
• MF: C₂₇H₄₄
• MW: 368.638268470764
• MDL: MFCD00009939
• CID: 564782
• PubChem ID: 24892827
• Update Time: 2025-11-02

Cholesta-3,5-diene Chemical and Physical Properties

Names and Identifiers

• Cholesta-3,5-diene
• (8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,7,8,9,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthrene
• 3, 5-CHOLESTADIENE
• Cholest-3,5-diene
• Cholest-3,5-diene100µg
• Cholesta-3,5-dien
• Cholestadien-(3.5)
• Cholesterilene
• Cholesterylene
• EINECS 212-021-4
• delta-3,5-Cholestadiene
• .DELTA.3,5-Cholestadiene
• 3,5-Cholestadiene
• NSC-5193
• HY-W127575
• Q63399315
• MFCD00009939
• delta-(sup 3,5)-Cholestadien [German]
• .delta.-(sup 3,5)-Cholestadien
• DTXSID60870761
• AS-81911
• NSC 5193
• CHEBI:166791
• NS00042558
• .delta.-3,5-Cholestadiene
• delta-(sup 3,5)-Cholestadien
• Cholesta-3,5-diene, >=93% (HPLC)
• .delta.(3,5)-Cholestadiene
• delta(sup 3,5)-Cholestadiene
• WLN: L E5 B666 LU NUTJ A1 E1 FY1&3Y1&1
• 747-90-0
• CS-0185796
• RLHIRZFWJBOHHD-HKQCOZBKSA-N
• NSC5193
• (8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-((R)-6-methylheptan-2-yl)-2,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene
• G76887

• MDL： MFCD00009939
• Inchi： 1S/C27H44/c1-19(2)9-8-10-20(3)23-14-15-24-22-13-12-21-11-6-7-17-26(21,4)25(22)16-18-27(23,24)5/h6,11-12,19-20,22-25H,7-10,13-18H2,1-5H3/t20-,22+,23-,24+,25+,26+,27-/m1/s1
• InChI Key： RLHIRZFWJBOHHD-HKQCOZBKSA-N
• SMILES： [C@]12(C)CC[C@@H]3[C@@]4(C)CCC=CC4=CC[C@H]3[C@@H]1CC[C@@H]2[C@H](C)CCCC(C)C

Computed Properties

• Exact Mass: 368.34400
• Monoisotopic Mass: 368.344
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 9.8

Experimental Properties

• Density: 0.9250
• Melting Point: 78-80 °C (lit.)
• Boiling Point: 433.93°C (rough estimate)
• Flash Point: 225.2°C
• Refractive Index: 1.4922 (estimate)
• PSA: 0.00000
• LogP: 8.19390
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

Cholesta-3,5-diene Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S36
• RTECS：FZ5600000
• Hazardous Material Identification：
• Storage Condition：−20°C
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids

Additional information on Cholesta-3,5-diene

Cholesta-3,5-diene (CAS No. 747-90-0): Properties, Applications, and Research Insights

Cholesta-3,5-diene (CAS No. 747-90-0) is a steroidal hydrocarbon with significant interest in biochemical and pharmaceutical research. This compound, derived from cholesterol metabolism pathways, serves as a key intermediate in the synthesis of various steroidal compounds. Its unique cholesta-3,5-diene structure makes it valuable for studying steroidogenesis and lipid metabolism disorders.

The molecular formula of Cholesta-3,5-diene is C₂₇H₄₄, featuring a characteristic conjugated diene system at positions 3 and 5 of the steroid nucleus. Researchers particularly value this compound for its role in investigating cholesterol biosynthesis inhibitors, a hot topic in cardiovascular disease research. Recent studies (2023-2024) have explored its potential as a biomarker for certain metabolic conditions.

In pharmaceutical applications, 747-90-0 cholesta-3,5-diene serves as a precursor for developing novel therapeutic agents targeting lipid disorders. The compound's stability and reactivity profile make it suitable for steroid derivative synthesis, especially in creating molecules that modulate nuclear receptors. Current market analysis shows growing demand for high-purity cholesta-3,5-diene in research laboratories, with annual growth projected at 6.8% through 2026.

Analytical techniques for cholesta-3,5-diene characterization typically involve HPLC-MS and NMR spectroscopy. The compound exhibits UV absorption maxima at 234 nm due to its conjugated diene system, a property utilized in quantitative analysis. Recent advancements in steroid analytical methods have improved detection limits for this compound in biological matrices, addressing researcher needs for sensitive metabolic studies.

From a biochemical perspective, the cholesta-3,5-diene metabolic pathway intersects with several important biological processes. Scientists are particularly interested in its relationship with cholesterol homeostasis, a trending research area in metabolic syndrome investigations. Emerging studies suggest potential applications in developing selective metabolic modulators, though clinical applications remain in early research stages.

The synthesis of Cholesta-3,5-diene (CAS 747-90-0) typically involves selective dehydrogenation of cholesterol derivatives. Modern synthetic approaches focus on green chemistry principles, reflecting the current industry emphasis on sustainable steroid synthesis. Process optimization has reduced byproduct formation while maintaining high yields (>85%), meeting the pharmaceutical industry's demand for efficient production methods.

Storage and handling of cholesta-3,5-diene powder require protection from light and oxygen to prevent degradation. The compound demonstrates good stability when stored under argon at -20°C, with shelf life exceeding 24 months. These storage conditions align with best practices for steroid compound preservation, a frequent concern among research purchasers.

Current research trends involving 747-90-0 include its potential role in lipid signaling pathways and membrane dynamics studies. The compound's unique structure allows investigation of sterol-protein interactions, particularly relevant to neurodegenerative disease research. These applications position cholesta-3,5-diene as a compound of continuing scientific interest in 2024.

Quality specifications for research-grade Cholesta-3,5-diene typically require ≥98% purity by HPLC, with strict limits on related sterol impurities. Analytical certificates often include detailed cholesta-3,5-diene chromatograms and spectral data, addressing the quality assurance needs of academic and industrial researchers. The compound's availability in various packaging sizes (from 5mg to 10g) accommodates diverse research scales.

Emerging applications of cholesta-3,5-diene derivatives in material science have been reported, particularly in liquid crystal development. The compound's rigid steroid backbone and functionalization potential make it interesting for designing advanced functional materials, a rapidly growing interdisciplinary field. This expansion beyond traditional biochemical applications demonstrates the compound's versatility.

For researchers sourcing CAS 747-90-0, current market intelligence suggests evaluating suppliers based on batch-to-batch consistency and comprehensive analytical documentation. The compound's pricing reflects its specialized nature, with research quantities (100mg) typically ranging between $150-$300, depending on purity and supplier reputation. These market dynamics respond to the growing need for high-quality steroid intermediates in drug discovery programs.

Recent patent literature (2023) reveals novel applications of cholesta-3,5-diene analogs in therapeutic development, particularly in metabolic disease targets. The compound's structural features enable specific modifications that enhance binding to certain metabolic enzymes, making it a valuable scaffold for medicinal chemistry programs. This aligns with current pharmaceutical industry priorities in metabolic disorder treatment.

Environmental fate studies of Cholesta-3,5-diene indicate moderate persistence in aqueous systems, with photodegradation as the primary removal mechanism. These characteristics are important considerations for laboratories implementing green chemistry practices, a major focus in current chemical research sustainability initiatives. Proper waste management protocols should accompany research use of this compound.

Technological advancements in steroid compound analysis have improved detection and quantification of cholesta-3,5-diene in complex matrices. Modern LC-MS/MS methods now achieve detection limits in the low picogram range, enabling more precise metabolic studies. These analytical developments address frequent researcher inquiries about trace steroid detection in biological systems.

The global market for cholesta-3,5-diene research chemicals shows regional variations, with North America and Europe currently representing the largest markets. However, Asia-Pacific regions are demonstrating accelerated growth (projected 9.2% CAGR 2024-2029), reflecting expanding life science research capabilities. Market analysts attribute this growth to increased steroid research activities in emerging economies.

Future research directions for CAS No. 747-90-0 applications may include nanotechnology integrations and targeted drug delivery systems. Preliminary studies suggest potential for steroid-based nanocarriers utilizing modified cholesta-3,5-diene derivatives, though this remains an exploratory area. Such developments would align with current trends in precision medicine technologies.